N,N-dibenzyl-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H23NO2S/c1-18-13-14-22(15-19(18)2)26(24,25)23(16-20-9-5-3-6-10-20)17-21-11-7-4-8-12-21/h3-15H,16-17H2,1-2H3
• InChI Key: NHRFPXJEESKBIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C
• Molecular Formula: C22H23NO2S
• Molecular Weight: 365.5 g/mol

Description

N,N-dibenzyl-3,4-dimethylbenzenesulfonamide, also known as DBDMB, is a sulfonamide compound that has been extensively studied for its potential applications in various fields of science. DBDMB is a white crystalline powder that has a molecular weight of 361.47 g/mol and a melting point of 178-180°C.

Scientific Research Applications

N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been studied for its potential applications in various fields of science, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has also been studied as a potential inhibitor of protein kinases, which are involved in various diseases such as cancer and Alzheimer's disease.
In materials science, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been used as a ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has also been used as a precursor for the synthesis of sulfonamide-based polymers, which have potential applications in drug delivery and tissue engineering.
In catalysis, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been used as a ligand for the synthesis of palladium catalysts, which have potential applications in cross-coupling reactions. N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has also been used as a ligand for the synthesis of copper catalysts, which have potential applications in the oxidation of alcohols.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-3,4-dimethylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of protein kinases. Protein kinases are enzymes that are involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of protein kinases can lead to the induction of apoptosis in cancer cells, which is a mechanism of action for many anticancer drugs.
Biochemical and Physiological Effects:
N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has also been shown to inhibit the activity of protein kinases, which are involved in various diseases such as cancer and Alzheimer's disease. In addition, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has been shown to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of N,N-dibenzyl-3,4-dimethylbenzenesulfonamide is its potential applications in various fields of science, including medicinal chemistry, materials science, and catalysis. N,N-dibenzyl-3,4-dimethylbenzenesulfonamide is also relatively easy to synthesize and purify, with a yield of around 70-80%. However, one limitation of N,N-dibenzyl-3,4-dimethylbenzenesulfonamide is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for N,N-dibenzyl-3,4-dimethylbenzenesulfonamide research. In medicinal chemistry, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide could be further studied as a potential inhibitor of protein kinases, with the goal of developing new anticancer drugs or drugs for other diseases such as Alzheimer's disease. In materials science, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide could be further studied as a ligand for the synthesis of new MOFs or polymers with potential applications in drug delivery and tissue engineering. In catalysis, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide could be further studied as a ligand for the synthesis of new catalysts with potential applications in various chemical reactions. Overall, N,N-dibenzyl-3,4-dimethylbenzenesulfonamide has great potential for further research in various fields of science.

Synthesis Methods

N,N-dibenzyl-3,4-dimethylbenzenesulfonamide can be synthesized through a reaction between 3,4-dimethylbenzenesulfonyl chloride and benzylamine. The reaction is carried out in the presence of a base such as sodium hydroxide, and the product is purified through recrystallization. The yield of N,N-dibenzyl-3,4-dimethylbenzenesulfonamide is typically around 70-80%.